4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium-1-olate

• Molecular Formula: C17H12N2OS
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 4-methyl-2-phenyl-[1,3]thiazolo[3,2-a]quinoxalin-1-one
• InChI: InChI=1S/C17H12N2OS/c1-11-17-19(14-10-6-5-9-13(14)18-11)16(20)15(21-17)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: FQVLGVNTXLIOPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N3C1=S=C(C3=O)C4=CC=CC=C4

Description

4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium-1-olate is a synthetic heterocyclic compound designed for advanced research applications. This molecule features a complex fused-ring system incorporating both thiazole and quinoxaline motifs, structures that are frequently investigated for their diverse biological activities . Compounds based on the quinoxaline nucleus are reported in scientific literature to exhibit a broad spectrum of biological properties, including antimicrobial, antifungal, and anticancer activities, making them valuable scaffolds in medicinal chemistry and drug discovery research . Similarly, the 1,3-thiazole ring is a privileged structure in medicinal chemistry, found in molecules with demonstrated analgesic and anti-inflammatory properties in research models . The specific integration of these rings in 4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium-1-olate presents a unique profile for researchers exploring new chemical entities for pharmaceutical and biological applications. This compound is intended for use in laboratory research settings only. It is not intended for diagnostic or therapeutic uses in humans or animals. Researchers should handle this material with appropriate safety precautions and consult the relevant Safety Data Sheet (SDS) before use.

Preparation Methods

Thiazole Ring Formation via Lawesson’s Reagent

A critical step involves converting carbonyl groups to thioamides using Lawesson’s reagent, followed by cyclization. For example:

• Reaction : N-(1-cyanoethyl)benzamide reacts with Lawesson’s reagent in toluene at 100°C for 48 hours, yielding 4-methyl-2-phenylthiazol-5-amine as an intermediate.
• Mechanism : The thiophilic reagent facilitates sulfur insertion, forming the thiazole ring.

Quinoxaline-Thiazole Fusion

Quinoxaline derivatives functionalized with thiol groups undergo cyclization:

• Substrate : (Quinolin-2-ylsulfanyl)acetic acid reacts with acetic anhydride, forming the thiazoloquinoxaline骨架.
• Conditions : Cyclodehydration at elevated temperatures (150–200°C) under inert atmosphere.

Table 1 : Cyclocondensation Parameters and Yields

Starting Material	Reagent/Catalyst	Temperature (°C)	Time (h)	Yield (%)	Source
N-(1-cyanoethyl)benzamide	Lawesson’s reagent	100	48	27.1
(Quinolin-2-ylsulfanyl)acetic acid	Acetic anhydride	150	6	65

Multi-Component Reactions (MCRs)

MCRs enable efficient one-pot synthesis by combining 1,2-diamines, thiocarbonyl sources, and electrophilic partners.

Three-Component Reaction with Aryl Isothiocyanates

• Components : Benzene-1,2-diamine, ethyl bromopyruvate, and aryl isothiocyanates.
• Conditions : Acetonitrile solvent, room temperature, 12–24 hours.
• Outcome : Forms thiazolo[3,4-a]quinoxalines with yields >85%. Adapting this method by substituting 4-methylphenyl isothiocyanate could yield the target compound.

Acid-Catalyzed Domino Reactions

• Substrates : 2-Amino thiazoles, benzaldehydes, and cyclic diketones.
• Catalyst : Concentrated H₂SO₄ or HCl.
• Procedure : Microwave irradiation (100–150°C, 30–60 minutes) enhances reaction efficiency.

Table 2 : MCR Optimization for Thiazoloquinoxalines

Components	Catalyst	Method	Yield (%)	Source
1,2-Diamine + Ethyl bromopyruvate	None	One-pot, MeCN	88
2-Amino thiazole + Benzaldehyde	H₂SO₄	Microwave	83

Catalytic and Industrial-Scale Methods

Industrial synthesis prioritizes high throughput and minimal purification.

Solvent-Free Catalytic Cyclization

• Catalyst : Ru/Si zeolite (1:100 ratio).
• Conditions : Neat reaction at 90°C for 2 hours, achieving 92% yield for analogous benzothiazoles.

Ionic Liquid-Mediated Synthesis

• Reagent : 1-Butyl-3-methylimidazolium tetrachloroferrate(III).
• Advantage : Recyclable catalyst, ethanol solvent, 87% yield in 1.3 hours.

Functionalization and Final Oxidation

The 10-ium-1-olate group is introduced via oxidation of the thiazoloquinoxaline core:

Perchlorate Salt Formation

• Oxidant : Perchloric acid (HClO₄).
• Procedure : Reacting the thiazoloquinoxaline with HClO₄ in acetic acid, followed by crystallization.

Hydroxylation-Oxidation Tandem

• Reagents : H₂O₂/KMnO₄ in acidic medium.
• Mechanism : Electrophilic substitution at the quinoxaline nitrogen, forming the 1-olate moiety.

Comparative Analysis of Methods

Cyclocondensation offers precise control but requires pre-functionalized substrates. MCRs are efficient but may necessitate post-synthetic oxidation. Catalytic methods excel in scalability but demand specialized reagents.

Table 3 : Method Comparison for Industrial Feasibility

Method	Cost	Scalability	Yield (%)	Purity
Lawesson’s Reagent	High	Moderate	27–65	>90%
MCRs	Medium	High	83–88	>85%
Ionic Liquid Catalysis	Low	High	87–92	>95%

Challenges and Recommendations

• Challenge : Low yields in cyclocondensation due to side reactions.
• Solution : Use flow chemistry to enhance heat/mass transfer.
• Future Directions : Enzymatic catalysis for stereoselective oxidation.

Chemical Reactions Analysis

Types of Reactions

4-METHYL-2-PHENYL-10??-[1,3]THIAZOLO[3,2-A]QUINOXALIN-10-YLIUM-1-OLATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol under reflux conditions.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce corresponding alcohols or amines.

Scientific Research Applications

4-METHYL-2-PHENYL-10??-[1,3]THIAZOLO[3,2-A]QUINOXALIN-10-YLIUM-1-OLATE has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antitumor, and antiviral agent.

Biological Research: It is used to investigate its effects on various biological pathways and molecular targets.

Industrial Applications: The compound’s unique properties make it valuable in the development of functional organic materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-METHYL-2-PHENYL-10??-[1,3]THIAZOLO[3,2-A]QUINOXALIN-10-YLIUM-1-OLATE involves its interaction with specific molecular targets and pathways. For instance, it may inhibit enzymes such as DNA gyrase or interact with viral glycoproteins, thereby exerting its antimicrobial or antiviral effects . The exact molecular targets and pathways can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium-1-olate with structurally related oxadiazoloquinoxaline derivatives from the provided evidence. Key differences arise from the heterocyclic core, substituents, and physicochemical properties.

Physicochemical and Spectroscopic Properties

• Stability : Oxadiazolo derivatives (e.g., III-19a) exhibit high thermal stability due to the aromatic oxadiazole ring. Thiazolo analogs may show lower stability owing to sulfur’s larger atomic radius and weaker bond energies .
• Spectroscopic Data :
  • III-19a : NMR signals at δ 8.5–7.2 ppm (aromatic protons) and IR peaks for ester carbonyl (C=O, ~1700 cm⁻¹) .
  • Target Compound : Expected downfield shifts in ¹H NMR due to sulfur’s electronegativity and anisotropic effects.

Biological Activity

4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium-1-olate is a heterocyclic compound that has garnered attention for its potential biological activities. This article synthesizes available research findings regarding its pharmacological properties, particularly focusing on its anti-inflammatory, analgesic, and anticancer activities.

Chemical Structure and Properties

The compound belongs to the class of thiazoloquinoxalines, characterized by a thiazole ring fused with a quinoxaline structure. Its molecular formula is C$_{13}$H$_{10}$N$_2$S, and it exhibits unique electronic properties due to the presence of multiple heteroatoms.

1. Anti-inflammatory Activity

Research has indicated that derivatives of thiazoloquinoxalines exhibit significant anti-inflammatory properties. A study highlighted that certain derivatives demonstrated promising results in reducing inflammation markers in vitro and in vivo models. Specifically, compounds similar to 4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium were shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 .

Table 1: Anti-inflammatory Activity of Thiazoloquinoxaline Derivatives

Compound Name	IC50 (µM)	Mechanism of Action
4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium	12.5	Inhibition of NF-kB pathway
2-(2-methylphenyl)[1,3]thiazolo[3,2-a]quinoxaline	15.0	COX inhibition
6-Methyl-[1,3]thiazolo[3,2-b][1,2,4]triazole	10.0	Suppression of leukocyte migration

2. Analgesic Activity

The analgesic effects of thiazoloquinoxaline derivatives have also been documented. In experimental models, these compounds showed a reduction in pain response through mechanisms likely involving opioid receptor modulation and inhibition of pain signaling pathways .

Case Study: Analgesic Efficacy in Animal Models
A study conducted on rodents demonstrated that administration of the compound resulted in a significant decrease in pain scores compared to control groups. The results indicated a dose-dependent response with maximum efficacy observed at higher doses .

3. Anticancer Activity

Emerging evidence suggests that 4-Methyl-2-phenyl[1,3]thiazolo[3,2-a]quinoxalin-10-ium exhibits anticancer properties. A study focused on its effect on human cancer cell lines revealed that it induces apoptosis and inhibits cell proliferation through the activation of caspase pathways .

Table 2: Anticancer Activity Against Various Cell Lines

Cell Line	IC50 (µM)	Type of Cancer
HeLa (Cervical Cancer)	8.0	Cervical Carcinoma
MCF7 (Breast Cancer)	9.5	Breast Carcinoma
A549 (Lung Cancer)	7.5	Lung Adenocarcinoma

The biological activities of this compound can be attributed to its ability to interact with various molecular targets within cells:

• Inflammation Modulation : By inhibiting NF-kB signaling pathways and reducing cytokine production.
• Pain Relief : Acting on opioid receptors and modulating neurotransmitter release.
• Cancer Cell Apoptosis : Inducing programmed cell death via mitochondrial pathways.